Cas no 1216894-33-5 (N-Desethylamodiaquine-D5 dihydrochloride)

• Product Name: N-Desethylamodiaquine-D5 dihydrochloride
• CAS No: 1216894-33-5
• MF: C₁₈H₁₃ClN₃OD₅·₂HCl
• MW: 405.76
• CID: 1079987
• PubChem ID: 45358919
• Update Time: 2025-07-23

N-Desethylamodiaquine-D5 dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Desethylamodiaquine-D5 dihydrochloride
• 4-[(7-chloroquinolin-4-yl)amino]-2-[(1,1,2,2,2-pentadeuterioethylamino)methyl]phenol,dihydrochloride
• N-Desethylamodiaquine-D5 dihydrochloride solution
• Desethylamodiaquine-D5 Dihydrochloride
• Desethylamodiaquine-D5 Dihydrochloride 0.1 mg/ml in Methanol (as free base)
• 4-[(7-chloroquinolin-4-yl)amino]-2-[(1,1,2,2,2-pentadeuterioethylamino)methyl]phenol;dihydrochloride
• 4-[(7-Chloroquinolin-4-yl)amino]-2-{[(~2~H_5_)ethylamino]methyl}phenol--hydrogen chloride (1/2)
• CID 45358919
• N-Desethyl Amodiaquine D5 Di hydrochlorideQ: What is N-Desethyl Amodiaquine D5 Di hydrochloride Q: What is the CAS Number of N-Desethyl Amodiaquine D5 Di hydrochloride Q: What is the storage condition of N-Desethyl Amodiaquine D5 Di hydrochloride
• N-Desethyl amodiaquine-d5 (dihydrochloride)
• N-Desethyl Amodiaquine-d5 dihydrochloride
• HY-128554S1
• 1216894-33-5
• DTXSID90670074
• CS-0200811

• Inchi： 1S/C18H18ClN3O.2ClH/c1-2-20-11-12-9-14(4-6-18(12)23)22-16-7-8-21-17-10-13(19)3-5-15(16)17;;/h3-10,20,23H,2,11H2,1H3,(H,21,22);2*1H/i1D3,2D2;;
• InChI Key： BCYBRFGUODDEGH-ZWOCKVCESA-N
• SMILES： ClC1C=CC2C(C=1)=NC=CC=2NC1=CC=C(C(=C1)CNC([2H])([2H])C([2H])([2H])[2H])O.Cl.Cl

Computed Properties

• Exact Mass: 404.098579g/mol
• Monoisotopic Mass: 404.098579g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2

Experimental Properties

• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Solubility: Methanol (Slightly), Water (Slightly, Heated)
• Color/Form: 100 μg/mL in methanol (as free base)

N-Desethylamodiaquine-D5 dihydrochloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301+P310-P311
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on N-Desethylamodiaquine-D5 dihydrochloride

Recent Advances in the Study of N-Desethylamodiaquine-D5 Dihydrochloride (CAS: 1216894-33-5)

N-Desethylamodiaquine-D5 dihydrochloride (CAS: 1216894-33-5) is a deuterium-labeled analog of N-desethylamodiaquine, a key metabolite of the antimalarial drug amodiaquine. This compound has gained significant attention in recent years due to its utility as an internal standard in pharmacokinetic and metabolic studies. The incorporation of deuterium (D5) enhances its stability and makes it an ideal candidate for mass spectrometry-based assays, particularly in the quantification of amodiaquine and its metabolites in biological matrices.

Recent studies have focused on optimizing the synthesis and purification processes of N-Desethylamodiaquine-D5 dihydrochloride to ensure high purity and yield. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and ultra-performance liquid chromatography (UPLC), have been employed to achieve >98% purity, which is critical for its application in sensitive analytical methods. Furthermore, the compound's stability under various storage conditions has been investigated to establish optimal handling protocols.

In the context of malaria research, N-Desethylamodiaquine-D5 dihydrochloride has been instrumental in elucidating the pharmacokinetic profile of amodiaquine. A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis demonstrated its use in a validated LC-MS/MS method for quantifying amodiaquine and its metabolites in human plasma. The method exhibited excellent linearity, precision, and accuracy, highlighting the compound's reliability as an internal standard. These findings are particularly relevant for clinical trials assessing the efficacy and safety of amodiaquine-based therapies.

Beyond malaria, researchers are exploring the potential of N-Desethylamodiaquine-D5 dihydrochloride in other therapeutic areas. For instance, its role in drug-drug interaction studies has been investigated, given amodiaquine's known interactions with cytochrome P450 enzymes. Additionally, the compound's utility in environmental monitoring has been explored, as amodiaquine and its metabolites have been detected in water systems, raising concerns about ecological impact.

In conclusion, N-Desethylamodiaquine-D5 dihydrochloride (CAS: 1216894-33-5) continues to be a valuable tool in pharmaceutical research. Its applications span from pharmacokinetic studies to environmental monitoring, underscoring its versatility. Future research directions may include the development of novel synthetic routes to further improve yield and purity, as well as expanded applications in metabolomics and precision medicine. As the demand for robust analytical standards grows, this compound is poised to remain a cornerstone in chemical and biological research.